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Compound of Interest

Compound Name: lohexol-d5

Cat. No.: B562834

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of lohexol-d5.

This document provides immediate and essential safety protocols and logistical information for
the proper handling of lohexol-d5 in a laboratory setting. Adherence to these procedural
guidelines is critical for ensuring personnel safety and maintaining a secure research
environment.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling lohexol-d5, even with
its low systemic toxicity. The following PPE is recommended to minimize exposure.
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Protection Type

Specific Recommendations

Eye and Face Protection

Chemical splash goggles should always be
worn. In situations with a risk of splashing, a
face shield used in conjunction with goggles

offers maximum protection.

Skin and Body Protection

A standard laboratory coat is required. For tasks
with a higher potential for contact, a chemical-
resistant apron over the lab coat is
recommended. Full-length pants and closed-toe

shoes are mandatory.

Hand Protection

Nitrile gloves are suitable for handling lohexol-
d5. Gloves should be inspected for any signs of
degradation before use and replaced
immediately if compromised. Always wash

hands thoroughly after removing gloves.

Respiratory Protection

Under normal laboratory conditions with
adequate ventilation, respiratory protection is
not typically required. If dust generation is
anticipated, a NIOSH-approved N95 respirator
should be used. For significant quantities of
airborne dust, a powered air-purifying respirator

(PAPR) may be necessary.

Operational and Disposal Plans

Handling and Storage:

lohexol-d5 should be handled in a well-ventilated area, preferably within a chemical fume

hood, to minimize the potential for inhalation of any airborne particles. Avoid creating dust.

Containers should be kept tightly sealed when not in use. Store the compound in a cool, dry

place away from incompatible materials such as strong oxidizing agents.

Disposal Plan:
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All waste materials contaminated with lohexol-d5, including used gloves, weigh boats, and
cleaning materials, should be collected in a clearly labeled, sealed container. Disposal must be
conducted in accordance with all applicable federal, state, and local environmental regulations
for chemical waste. Contact your institution's environmental health and safety (EHS)
department for specific disposal procedures.

Quantitative Data Summary

The following table summarizes key quantitative data for lohexol-d5.

Property Value Source
Molecular Formula C19H21DsI3N300 [1]
Molecular Weight 826.17 g/mol [1]
Physical State Solid [2]

No specific TLV established.
As a guideline for a substance
of low toxicity, ACGIH
recommends that airborne

) o concentrations be kept below 3
Occupational Exposure Limit

mg/m3 (respirable particles 1
(OEL) g/ms (resp p ) [1]

and 10 mg/m3 (inhalable
particles) for Particles
(insoluble or poorly soluble)
Not Otherwise Specified
(PNOS).

Experimental Protocols

While specific experimental protocols are dependent on the research application, the following
standard operating procedure (SOP) provides a detailed methodology for the general handling
of lohexol-d5 in a laboratory setting.

Standard Operating Procedure for Handling lohexol-d5:

e Preparation:
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o Ensure the work area (e.g., chemical fume hood) is clean and uncluttered.
o Assemble all necessary equipment, including spatulas, weigh boats, and containers.
o Don the appropriate personal protective equipment (PPE) as outlined in the table above.
o Verify that an emergency eyewash station and safety shower are accessible.
e Weighing and Aliquoting:

o Perform all weighing and aliquoting of the solid lohexol-d5 within a chemical fume hood or
a ventilated balance enclosure to minimize dust generation.

o Use a clean spatula to carefully transfer the desired amount of the compound to a weigh
boat.

o Close the primary container immediately after dispensing.
o If preparing a solution, slowly add the solid to the solvent to avoid splashing.
e Post-Handling:

o Clean all equipment and the work surface with an appropriate solvent and then with soap
and water.

o Dispose of all contaminated materials, including gloves and weigh boats, in the designated
hazardous waste container.

o Wash hands thoroughly with soap and water after removing PPE.

lohexol-d5 Spill Cleanup Workflow

The following diagram outlines the procedural steps for responding to a spill of lohexol-d5
powder.
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Caption: Workflow for a solid chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iohexol-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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